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Compound of Interest

Compound Name: 4,4'-Oxydianiline

Cat. No.: B041483 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

precautions necessary for handling 4,4'-Oxydianiline (ODA). This document is intended for an

audience of researchers, scientists, and drug development professionals who may work with

this chemical. It summarizes key quantitative data, outlines detailed experimental protocols for

its assessment, and provides visual representations of handling procedures and its

toxicological pathway.

Physicochemical and Toxicological Profile
4,4'-Oxydianiline is a synthetic aromatic amine that exists as a colorless to beige crystalline

solid at room temperature.[1][2] It is primarily used in the production of high-performance

polymers, such as polyimides and poly(ester)imides, due to their thermal stability.[1][3] While

stable under normal conditions, it is combustible and hygroscopic.[1][4][5]

Physicochemical Properties
A summary of the key physicochemical properties of 4,4'-Oxydianiline is presented in Table 1.

This data is essential for understanding its behavior under various laboratory conditions and for

planning safe handling and storage procedures.
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Property Value References

Molecular Formula C₁₂H₁₂N₂O [4][5]

Molecular Weight 200.24 g/mol [2][4][5]

Appearance
Colorless to beige crystalline

solid/powder
[2][5]

Melting Point 188-192 °C [3][4][5][6]

Boiling Point 389.4 ± 27.0 °C at 760 mmHg [4]

Flash Point 219 °C (426 °F) [5][7]

Autoignition Temperature 914°F [7]

Vapor Pressure 10 mmHg at 240 °C [5][7]

Water Solubility Insoluble (<0.1 mg/mL at 59°F) [1][3][4][5][7]

log Pow (Octanol/Water

Partition Coefficient)
0.72 [6]

Toxicological Data
4,4'-Oxydianiline is classified as a toxic substance and is reasonably anticipated to be a

human carcinogen.[1] Exposure can occur through inhalation of dust and dermal contact.[1] A

summary of key toxicological data is provided in Table 2.
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Endpoint Value Species Method References

Acute Oral

Toxicity (LD₅₀)
725 mg/kg Rat Not specified [4]

Acute Dermal

Toxicity (ATE)
300.1 mg/kg -

Expert

Judgement
[6]

Acute Inhalation

Toxicity (ATE)

0.6 mg/L (4h,

dust/mist)
-

Expert

Judgement
[6]

Carcinogenicity
Carcinogenic in

rats and mice
Rat, Mouse

Bioassay (dietary

administration)
[1][8]

Mutagenicity

Positive in

bacterial

mutagenicity

tests

Salmonella

typhimurium
Not specified

Experimental Protocols for Hazard Assessment
The toxicological data presented above are derived from standardized experimental protocols,

primarily those established by the Organisation for Economic Co-operation and Development

(OECD). Understanding these methodologies is crucial for interpreting the data and for

designing further studies.

Carcinogenicity Studies (OECD Guideline 451)
Carcinogenicity studies are long-term in vivo assays designed to assess the carcinogenic

potential of a chemical.[2][6][9][10]

Principle: The test substance is administered daily to groups of laboratory animals (typically

rats and mice) for a major portion of their lifespan (e.g., 24 months for rats).[2][9]

Animal Model: At least 50 male and 50 female animals per dose group are recommended.[2]

[9][10]

Dose Levels: At least three dose levels are used, along with a concurrent control group. The

highest dose is intended to induce toxicity but not cause premature death.[2][9]
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Administration: For 4,4'-Oxydianiline, dietary administration was a key route of exposure in

carcinogenicity bioassays.[1][8]

Observations: Animals are observed for clinical signs of toxicity, and body weight and food

consumption are monitored. At the end of the study, a full histopathological examination is

performed on all animals.[2][9]

Repeated Dose 90-Day Oral Toxicity Study in Non-
Rodents (OECD Guideline 409)
This study provides information on the adverse effects of a substance following repeated oral

exposure for 90 days.[5][11][12][13][14]

Principle: The test substance is administered orally in graduated daily doses to several

groups of non-rodent species for 90 days.[11][12][13][14]

Animal Model: The dog is a commonly used non-rodent species.[12][13]

Dose Levels: Typically, three dose levels and a control group are used.[12][13]

Observations: Includes daily clinical observations, weekly body weight and food/water

consumption measurements, and hematology, clinical biochemistry, and urinalysis at

specified intervals. A full necropsy and histopathological examination are conducted at the

end of the study.[11][12][13]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause irritation or corrosion to the skin after

a single exposure.[1][3][4][8][15]

Principle: A single dose of the test substance is applied to a small area of the skin of an

albino rabbit for a defined period (typically 4 hours).[3][4][15]

Observations: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[15] The reversibility of any

observed effects is also assessed over a 14-day period.[3][4]
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Health and Safety Handling Precautions
Given its toxic and carcinogenic properties, stringent safety measures are required when

handling 4,4'-Oxydianiline.

Engineering Controls
Ventilation: All work with 4,4'-Oxydianiline powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[6]

Containment: Use of a glove box may be necessary for procedures with a high potential for

dust generation.

Personal Protective Equipment (PPE)
A comprehensive list of required PPE is provided in Table 3.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b041483?utm_src=pdf-body
https://www.benchchem.com/product/b041483?utm_src=pdf-body
https://policycommons.net/artifacts/4079189/oecdocde-451/4886497/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041483?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part PPE Specifications

Respiratory Respirator

Required when dusts are

generated. Use a respirator

with a P3 (EN 143) or

equivalent particulate filter.[6]

[16]

Hands Gloves

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for tears or

holes before use.[6][15]

Eyes/Face
Safety glasses with side

shields, face shield

A face shield should be worn in

addition to safety glasses

when there is a risk of

splashing or dust generation.

[6][15]

Body
Laboratory coat, disposable

coveralls

A fully buttoned lab coat

should be worn. For

procedures with a high risk of

contamination, disposable

coveralls are recommended.[6]

Safe Handling and Storage
General Handling: Avoid creating dust.[6] Do not eat, drink, or smoke in areas where 4,4'-
Oxydianiline is handled. Wash hands thoroughly after handling.[6]

Storage: Store in a tightly closed, properly labeled container in a cool, dry, and well-

ventilated area.[6] It should be stored away from strong oxidizing agents.[1]

Emergency Procedures
Spills
A logical workflow for responding to a spill of 4,4'-Oxydianiline is depicted below.
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Spill Occurs Evacuate Immediate Area Alert Colleagues and Supervisor Assess Spill Severity

Small Spill
(Manageable by trained personnel)

Minor

Large Spill
(Requires emergency response)

Major

Don Appropriate PPE
(Respirator, Gloves, Coveralls, Goggles)

Call Emergency Services

Contain Spill
(Use absorbent pads or dikes)

Clean Up Spill
(Dampen with a suitable solvent like acetone, then absorb)

Decontaminate Area
(Wash with soap and water)

Dispose of Waste
(As hazardous waste)

Secure Area
(Restrict access)

Click to download full resolution via product page

Figure 1. Workflow for responding to a 4,4'-Oxydianiline spill.

First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[6][17]

Skin Contact

Immediately remove contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek immediate medical

attention.[6][17]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[6][17]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6][17]

Mechanism of Toxicity and Signaling Pathway
4,4'-Oxydianiline is genotoxic and its carcinogenicity is believed to be linked to its metabolic

activation and subsequent interaction with DNA. Recent research has shown that 4,4'-
Oxydianiline undergoes N-acetylation in human bronchial epithelial cells.[18] This metabolic

process can lead to the formation of reactive intermediates that can bind to DNA, forming DNA
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adducts. This DNA damage, if not properly repaired, can lead to mutations and ultimately

cancer.

The induction of DNA damage triggers a cellular response known as the DNA Damage

Response (DDR) pathway. A key event in this pathway is the phosphorylation of the histone

variant H2AX to form γH2AX, which serves as a marker for DNA double-strand breaks.[18] The

presence of γH2AX indicates the activation of the DDR signaling cascade, which can lead to

cell cycle arrest, DNA repair, or apoptosis (programmed cell death).

A simplified diagram of the proposed toxicological pathway is presented below.
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Figure 2. Proposed toxicological pathway of 4,4'-Oxydianiline.
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Conclusion
4,4'-Oxydianiline is a valuable industrial chemical with significant health hazards, including

carcinogenicity. A thorough understanding of its properties and strict adherence to safety

protocols are paramount for researchers and professionals working with this compound. This

guide provides a foundational understanding of the necessary precautions, from handling and

storage to emergency response, to ensure a safe laboratory environment. Continuous review

of safety data sheets and relevant literature is recommended to stay informed of the latest

safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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